BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of Diethyl (Boc-
amino)malonate (boiling point, density).

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyl (Boc-amino)malonate

Cat. No.: B020176

Physical Properties of Diethyl (Boc-
amino)malonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl (Boc-amino)malonate is a pivotal reagent in modern organic synthesis, particularly
valued in the fields of peptide synthesis and pharmaceutical development. Its unique structure,
featuring a tert-butyloxycarbonyl (Boc) protecting group on the amino function of diethyl
malonate, allows for the controlled and efficient introduction of amino acid moieties into
complex molecular architectures. This guide provides an in-depth overview of the key physical
properties of Diethyl (Boc-amino)malonate, namely its boiling point and density, supported by
available experimental data.

Core Physical Properties

The physical characteristics of a compound are fundamental to its handling, application in
reactions, and purification. For Diethyl (Boc-amino)malonate, the boiling point and density
are critical parameters for researchers designing synthetic routes and purification protocols.

Data Presentation
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The following table summarizes the reported quantitative physical data for Diethyl (Boc-
amino)malonate.

Physical Property Value Conditions
Boiling Point 218 °C (lit.)[1][2][3]
Density 1.079 g/mL at 25 °C (lit.)[1][2][3]

Experimental Protocols

While detailed experimental procedures for the determination of the boiling point and density of
Diethyl (Boc-amino)malonate are not extensively documented in publicly available literature,
a representative synthetic protocol provides insight into the compound's formation.

Synthesis of Diethyl (Boc-amino)malonate

A common method for the preparation of Diethyl (Boc-amino)malonate involves the reaction
of diethyl aminomalonate with di-tert-butyl dicarbonate.[2]

Methodology:

Diethyl aminomalonate and triethylamine are dissolved in dichloromethane in a three-necked
flask under an ice bath.[2]

» Di-tert-butyl dicarbonate is then slowly added to the solution.[2]

e The reaction mixture is gradually brought to room temperature and stirred continuously. The
progress of the reaction is monitored by thin-layer chromatography (TLC).[2]

o Upon completion of the reaction, the solvent is removed by distillation under reduced
pressure.[2]

e The resulting residue is extracted with dichloromethane.[2]

o The combined organic phases are dried with anhydrous magnesium sulfate and then
concentrated to yield the final product, Diethyl (Boc-amino)malonate, as a colorless oil.[2]
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Visualized Workflow: Synthesis of Diethyl (Boc-
amino)malonate

The following diagram illustrates the key steps in the synthesis of Diethyl (Boc-
amino)malonate.

1. Dissolve Diethyl Aminomalonate
and Triethylamine in Dichloromethane

'

2. Cool Mixture
in Ice Bath

'

3. Slowly Add
Di-tert-butyl Dicarbonate

'

4. Warm to Room Temperature
and Stir (Monitor by TLC)

'

5. Remove Solvent
(Reduced Pressure Distillation)

'

6. Extract with
Dichloromethane

'

7. Dry Organic Phases
(Anhydrous MgS0O4)

8. Concentrate to Yield

Diethyl (Boc-amino)malonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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